Cas no 1171146-29-4 (1-phenyl-2-(trifluoromethoxy)ethan-1-ol)

• Product Name: 1-phenyl-2-(trifluoromethoxy)ethan-1-ol
• CAS No: 1171146-29-4
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD19686368
• CID: 4574738
• PubChem ID: 54594557
• Update Time: 2025-05-22

1-phenyl-2-(trifluoromethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-(trifluoromethoxy)ethan-1-ol
• Benzenemethanol, α-[(trifluoromethoxy)methyl]-
• 1-phenyl-2-(trifluoromethoxy)ethanone

• MDL： MFCD19686368
• Inchi： 1S/C9H9F3O2/c10-9(11,12)14-6-8(13)7-4-2-1-3-5-7/h1-5,8,13H,6H2
• InChI Key： KBEAWYBOFPLQSZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(O)COC(F)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-phenyl-2-(trifluoromethoxy)ethan-1-ol

Compound CAS No. 1171146-29-4: 1-phenyl-2-(trifluoromethoxy)ethan-1-ol

The compound CAS No. 1171146-29-4, commonly referred to as 1-phenyl-2-(trifluoromethoxy)ethan-1-ol, is a chemically synthesized organic compound with a unique structure that combines a phenyl group, a trifluoromethoxy substituent, and an alcohol functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which features a trifluoromethoxy group attached to an ethanediol backbone with a phenyl substituent, makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of the trifluoromethoxy group in modulating the physicochemical properties of organic compounds. The trifluoromethoxy group is known for its electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. In the case of 1-phenyl-2-(trifluoromethoxy)ethan-1-ol, this group enhances the molecule's ability to participate in various chemical reactions, including nucleophilic substitutions and oxidations. Additionally, the phenyl group introduces aromaticity and hydrophobicity, which can further enhance the compound's solubility and bioavailability.

The synthesis of CAS No. 1171146-29-4 typically involves multi-step reactions, often starting from readily available starting materials such as phenol derivatives and trifluoromethylating agents. One common approach involves the nucleophilic substitution of a suitable triflate or mesylate intermediate with a phenolic alcohol derivative. The reaction conditions are carefully optimized to ensure high yields and selectivity, often requiring polar aprotic solvents and catalytic bases or acids.

Recent research has explored the application of 1-phenyl-2-(trifluoromethoxy)ethan-1